Cas no 2172035-26-4 (3,3-difluoro-1-(3-hydroxypropyl)cyclopentane-1-carbaldehyde)

• Product Name: 3,3-difluoro-1-(3-hydroxypropyl)cyclopentane-1-carbaldehyde
• CAS No: 2172035-26-4
• MF: C₉H₁₄F₂O₂
• MW: 192.203070163727
• CID: 6082530
• PubChem ID: 165598722
• Update Time: 2025-05-20

3,3-difluoro-1-(3-hydroxypropyl)cyclopentane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(3-hydroxypropyl)cyclopentane-1-carbaldehyde
• 2172035-26-4
• EN300-1621759

• Inchi： 1S/C9H14F2O2/c10-9(11)4-3-8(6-9,7-13)2-1-5-12/h7,12H,1-6H2
• InChI Key： UEGYURNFQMYRFL-UHFFFAOYSA-N
• SMILES： FC1(CCC(C=O)(CCCO)C1)F

Computed Properties

• Exact Mass: 192.09618601g/mol
• Monoisotopic Mass: 192.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 3,3-difluoro-1-(3-hydroxypropyl)cyclopentane-1-carbaldehyde

Professional Introduction to Compound with CAS No. 2172035-26-4 and Product Name: 3,3-difluoro-1-(3-hydroxypropyl)cyclopentane-1-carbaldehyde

The compound identified by the CAS number 2172035-26-4 and the product name 3,3-difluoro-1-(3-hydroxypropyl)cyclopentane-1-carbaldehyde represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a subject of considerable interest in both academic research and industrial applications. The presence of fluorine atoms and a hydroxyl group in its molecular structure contributes to its distinct chemical behavior, which is highly relevant in the development of novel therapeutic agents.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. The 3,3-difluoro-1-(3-hydroxypropyl)cyclopentane-1-carbaldehyde molecule is no exception, as its dual functionality allows for versatile modifications that can be exploited in drug design. Specifically, the aldehyde group serves as a reactive site for further derivatization, while the hydroxyl propyl side chain provides a hydrophilic moiety that can influence solubility and bioavailability.

In the context of current pharmaceutical research, this compound has been explored for its potential applications in the treatment of various diseases. For instance, its structural framework bears similarities to known bioactive molecules that target specific biological pathways. The fluorine atoms in the 3,3-difluoro-1-(3-hydroxypropyl)cyclopentane-1-carbaldehyde backbone are particularly noteworthy, as they have been shown to increase the lipophilicity of small molecules, thereby facilitating their penetration across biological membranes. This property is crucial for designing drugs that require systemic distribution.

Moreover, the hydroxyl group introduces a polar region into the molecule, which can enhance interactions with polar binding sites in biological targets. This dual nature—lipophilic due to fluorine and hydrophilic due to the hydroxyl group—makes 3,3-difluoro-1-(3-hydroxypropyl)cyclopentane-1-carbaldehyde a promising candidate for developing drugs with improved pharmacokinetic properties. Such characteristics are essential for achieving therapeutic efficacy while minimizing side effects.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. The aldehyde group can participate in Schiff base formation with nucleophilic residues in proteins, leading to covalent binding or reversible interactions that can alter enzyme function. This mechanism has been exploited in the development of protease inhibitors and other enzyme-targeted therapeutics. The presence of fluorine atoms further enhances this potential by stabilizing reactive intermediates and improving binding affinity.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, allowing researchers to design derivatives of 3,3-difluoro-1-(3-hydroxypropyl)cyclopentane-1-carbaldehyde with tailored properties. Machine learning models trained on large datasets of bioactive molecules have demonstrated remarkable accuracy in predicting binding affinities and pharmacokinetic profiles. These tools are being increasingly utilized to accelerate drug discovery processes, reducing the time and cost associated with experimental screening.

The synthesis of 3,3-difluoro-1-(3-hydroxypropyl)cyclopentane-1-carbaldehyde presents unique challenges due to its complex structural features. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on an industrial scale. For example, transition metal-catalyzed reactions have enabled efficient introduction of fluorine atoms into organic molecules, while protecting group strategies have been refined to preserve sensitive functional groups during multi-step syntheses.

In conclusion, 3,3-difluoro-1-(3-hydroxypropyl)cyclopentane-1-carbaldehyde (CAS No. 2172035-26-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features—combining fluorine atoms and a hydroxyl group—make it a versatile building block for drug development. The compound's potential applications in modulating enzyme activity and improving pharmacokinetic profiles are particularly promising areas for future research. As computational tools continue to evolve and synthetic methodologies improve, compounds like 3,3-difluoro-1-(3-hydroxypropyl)cyclopentane-1-carbaldehyde will play an increasingly important role in addressing unmet medical needs.